Cas no 112897-09-3 (5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)-)

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- structure

112897-09-3 structure

Product Name:5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)-

CAS No:112897-09-3

MF:C₂₂H₃₀O₂Si

MW:354.557907581329

CID:1201683

Update Time:2024-08-04

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- Chemical and Physical Properties

Names and Identifiers

- 5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)-
- 5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (3R)-
- Inchi： 1S/C22H30O2Si/c1-5-12-19(23)17-18-24-25(22(2,3)4,20-13-8-6-9-14-20)21-15-10-7-11-16-21/h5-11,13-16,19,23H,1,12,17-18H2,2-4H3/t19-/m1/s1
- InChI Key： IDINHWOHXYVGAQ-LJQANCHMSA-N
- SMILES： C(O[Si](C(C)(C)C)(C1=CC=CC=C1)C1=CC=CC=C1)C[C@H](O)CC=C

Computed Properties

Exact Mass: 354.2016

Experimental Properties

Density: 1.01±0.1 g/cm3(Predicted)
Boiling Point: 430.1±45.0 °C(Predicted)
PSA: 29.46
pka: 14.69±0.20(Predicted)

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- Production Method

Production Method 1

2622-05-1

140462-73-3

112897-09-3

93379-49-8

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane , Toluene ; -78 °C; 1 h, -78 °C
1.2 Reagents: Potassium sodium tartrate Solvents: Ethyl acetate , Water ; -78 °C; 2 h, -78 °C
1.3 Solvents: Diethyl ether , Tetrahydrofuran ; 0 °C; 2 h, 0 °C; 0 °C → -78 °C
1.4 Solvents: Diethyl ether ; 18 h, -78 °C
1.5 Reagents: Water ; -78 °C; -78 °C → rt; 24 h, rt

Reference

: Synthetic Approach to Wortmannilactone C

Brandt, Damien; Dittoo, Aurelia; Bellosta, Veronique; Cossy, Janine, Organic Letters, 2015, 17(4), 816-819

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- Raw materials

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- Preparation Products

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053

112897-09-3 (5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)-) Related Products

Recommended suppliers

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent